6-(2-Methoxyethoxy)-1H-indol-5-ol

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 6-(2-methoxyethoxy)-1H-indol-5-ol
• InChI: InChI=1S/C11H13NO3/c1-14-4-5-15-11-7-9-8(2-3-12-9)6-10(11)13/h2-3,6-7,12-13H,4-5H2,1H3
• InChI Key: BQOBJLNBHDFAOW-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=C2C=CNC2=C1)O

Description

p-[2-(p-Tolyl)ethoxy]aniline is an aniline derivative featuring a para-substituted ethoxy chain terminated by a p-tolyl group (4-methylphenyl). Its structure combines the electron-donating properties of the aniline group with the hydrophobic character of the p-tolyl substituent. Applications may include use as an intermediate in pharmaceuticals, agrochemicals, or materials science, particularly where aromatic stacking interactions are critical.

Comparison with Similar Compounds

Table 1: Comparative Analysis of p-[2-(p-Tolyl)ethoxy]aniline and Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Type	Key Properties	Applications	References
p-[2-(p-Tolyl)ethoxy]aniline	C₁₅H₁₇NO	~239.3	Ethoxy-p-tolyl	Hydrophobic, moderate polarity	Organic synthesis, materials science	Inferred
4-(2-(2-Methoxyethoxy)ethoxy)aniline	C₁₁H₁₇NO₃	211.26	Methoxyethoxyethoxy	High polarity, water-soluble	Solubility enhancer, dendrimers
4-[2-(3-Methyl-1H-pyrazol-1-yl)ethoxy]aniline	C₁₂H₁₅N₃O	217.27	Pyrazole-ethoxy	Heterocyclic, bioactive	Pharmaceutical intermediates
p-((p-Methoxyphenyl)azo)aniline	C₁₃H₁₃N₃O	227.26	Azo-methoxyphenyl	Colored, conjugated system	Dyes, pigments
2-[2-[2-(2-Aminophenoxy)ethoxy]ethoxy]aniline	C₁₂H₁₈N₂O₃	238.29	Branched ethoxy-aniline	Multifunctional, reactive	Polymer precursors
p-(5-(p-Ethoxyphenoxy)pentyloxy)aniline	C₁₉H₂₅NO₃	315.41	Long-chain ethoxyphenoxy	Lipophilic, surfactant-like	Liquid crystals, surfactants
p-[2-[2-(Diethylamino)ethoxy]propyl]aniline	C₁₆H₂₇N₂O	275.40	Diethylamino-ethoxy	Basic, ionizable	Drug delivery systems
4-(2-(2-Ethoxyethoxy)ethoxy)aniline	C₁₂H₁₉NO₃	225.28	Ethoxyethoxyethoxy	High solubility, flexible chain	Pharmaceutical excipients
5-Bromo-2-[2-(methylanilino)ethoxy]aniline	C₁₅H₁₇BrN₂O	321.21	Bromo-methylanilino	Bulky, halogenated	Antimicrobial intermediates
N-(2-Ethoxybenzyl)-4-(2-phenoxyethoxy)aniline	C₂₃H₂₅NO₃	363.45	Benzyl-phenoxyethoxy	High MW, complex structure	Materials science

Structural and Functional Differences

• Hydrophobicity: The p-tolyl group in p-[2-(p-Tolyl)ethoxy]aniline imparts greater hydrophobicity compared to polar derivatives like 4-(2-(2-Methoxyethoxy)ethoxy)aniline . This property may favor its use in lipid-rich environments or non-aqueous synthesis.
• Electronic Effects : Unlike azo derivatives (e.g., p-((p-Methoxyphenyl)azo)aniline), the target compound lacks conjugation across an azo bond, reducing its UV-vis absorbance and color intensity .
• Biocompatibility: Pyrazole- or amino-substituted analogues (e.g., 4-[2-(3-Methyl-1H-pyrazol-1-yl)ethoxy]aniline, p-[2-[2-(Diethylamino)ethoxy]propyl]aniline) exhibit enhanced bioactivity, making them suitable for pharmaceutical applications .